![molecular formula C12H17NO2 B5854902 N-benzyl-N-ethyl-2-methoxyacetamide](/img/structure/B5854902.png)
N-benzyl-N-ethyl-2-methoxyacetamide
Overview
Description
N-benzyl-N-ethyl-2-methoxyacetamide, also known as benzocaine, is a local anesthetic commonly used in medical and dental procedures. It is a white, crystalline powder that is soluble in water and alcohol. Benzocaine is a member of the ester local anesthetic family and is structurally similar to other ester anesthetics such as procaine and cocaine.
Scientific Research Applications
1. Anticonvulsant Activities
N-benzyl-N-ethyl-2-methoxyacetamide derivatives have shown significant anticonvulsant activities. Studies indicate that certain derivatives, such as N-benzyl 2-acetamidoacetamides, provide protection against maximal electroshock (MES)-induced seizures in animals. The presence of the 2-acetamido substituent is important, but not obligatory, for this anticonvulsant activity. This class of compounds has been highlighted for its potential in the treatment of seizures and epilepsy (Choi, Stables, & Kohn, 1996).
2. Synthesis and Reactivity in Organic Chemistry
N-benzyl-N-ethyl-2-methoxyacetamide is involved in diverse synthetic and reactivity pathways in organic chemistry. For example, its derivatives have been used in the synthesis of aziridines and their subsequent transformation into other compounds. These reactions highlight the versatile nature of N-benzyl-N-ethyl-2-methoxyacetamide in organic synthetic processes (Verniest, Colpaert, Van Hende, & De Kimpe, 2007).
3. Role in Metabolism Studies
This compound has also been used in metabolism studies, particularly in the context of understanding the metabolic pathways of other substances. For instance, research has explored its role as a metabolite in the study of novel psychedelic substances, providing insights into the metabolic processing of these compounds in biological systems (Šuláková et al., 2021).
4. Pharmaceutical Applications
In the pharmaceutical domain, N-benzyl-N-ethyl-2-methoxyacetamide derivatives have been explored for their potential as treatment agents for central nervous system disorders, such as epilepsy, anxiety, psychosis, or insomnia. These compounds have been recognized for their utility in the development of new medications targeting neurological disorders (Habernickel, 2003).
properties
IUPAC Name |
N-benzyl-N-ethyl-2-methoxyacetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2/c1-3-13(12(14)10-15-2)9-11-7-5-4-6-8-11/h4-8H,3,9-10H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LASAJWYNZGVXGI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)C(=O)COC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-N-ethyl-2-methoxyacetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.